Cas no 2138148-16-8 (Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate)
Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2138148-16-8
- EN300-700563
- methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
- Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
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- Inchi: 1S/C12H20O4/c1-8(2)5-9-6-15-7-12(9)11(3,16-12)10(13)14-4/h8-9H,5-7H2,1-4H3
- InChI Key: BLHUVZZRDQYFAW-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)(C)C21COCC2CC(C)C
Computed Properties
- Exact Mass: 228.13615911g/mol
- Monoisotopic Mass: 228.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 48.1Ų
Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-700563-1.0g |
methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate |
2138148-16-8 | 1g |
$0.0 | 2023-06-07 |
Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate is a complex organic compound with the CAS number NO. 2138148-16-8. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing only one atom. The structure of this compound is notable for its spiro system, which consists of a seven-membered ring fused to a five-membered ring containing two oxygen atoms (dioxaspiro). The substituents on the molecule include a methyl group and a 2-methylpropyl group, which contribute to its unique chemical properties and potential applications.
The molecular formula of Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate is C₁₆H₂₆O₄, with a molecular weight of approximately 306.38 g/mol. The compound's structure is further defined by the presence of a carboxylic acid methyl ester group, which plays a significant role in its reactivity and solubility properties. This functional group makes the compound suitable for various chemical transformations, including hydrolysis and esterification reactions.
Recent studies have highlighted the potential of spiro compounds like Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate in the field of drug discovery and materials science. Spiro systems are known for their ability to induce steric strain, which can enhance their bioactivity or mechanical properties. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that spiro compounds can exhibit potent inhibitory effects against certain enzymes involved in disease pathways.
In terms of synthesis, Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate can be prepared through a variety of organic reactions, including ring-closing metathesis and intramolecular cyclization. These methods allow for precise control over the stereochemistry and regiochemistry of the product, ensuring high purity and reproducibility. The use of transition metal catalysts has been particularly effective in facilitating these reactions, as reported in recent advancements in organometallic chemistry.
The applications of this compound are diverse and continue to expand with ongoing research. In the pharmaceutical industry, Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate has shown promise as a lead compound for developing new drug candidates targeting various therapeutic areas, such as cancer and neurodegenerative diseases. Additionally, its unique structural features make it an attractive candidate for use in advanced materials, including polymers and nanomaterials.
From an environmental perspective, understanding the degradation pathways and toxicity profiles of Methyl 2-methyl-7-(2-methylpropyl)-1,5-dioxaspiro[
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